Cas no 1353957-15-9 (1-(3-Ethylamino-piperidin-1-yl)-ethanone)

• Product Name: 1-(3-Ethylamino-piperidin-1-yl)-ethanone
• CAS No: 1353957-15-9
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 2155926
• Update Time: 2025-05-19

1-(3-Ethylamino-piperidin-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Ethylamino-piperidin-1-yl)-ethanone
• 1-(3-(Ethylamino)piperidin-1-yl)ethanone
• (S)-1-(3-(Ethylamino)piperidin-1-yl)ethanone
• (R)-1-(3-(Ethylamino)piperidin-1-yl)ethanone
• AM92793
• 1-(3-ethylaminopiperidin-1-yl)ethanone

• Inchi： 1S/C9H18N2O/c1-3-10-9-5-4-6-11(7-9)8(2)12/h9-10H,3-7H2,1-2H3
• InChI Key： BYUXPSNVAUNTFK-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCCC(C1)NCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(3-Ethylamino-piperidin-1-yl)-ethanone

Professional Introduction to 1-(3-Ethylamino-piperidin-1-yl)-ethanone (CAS No. 1353957-15-9)

1-(3-Ethylamino-piperidin-1-yl)-ethanone, a compound with the chemical identifier CAS No. 1353957-15-9, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both an ethylamino-piperidine moiety and an acetyl group suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The< strong>1-(3-Ethylamino-piperidin-1-yl)-ethanone molecule exhibits a unique blend of structural features that are highly relevant to contemporary drug discovery efforts. The piperidine ring, a common pharmacophore in many bioactive molecules, contributes to the compound's solubility and bioavailability, while the ethylamino group introduces basicity, which can be crucial for interactions with acidic biological targets. These characteristics make the compound particularly interesting for exploring its role in modulating enzyme activity and receptor binding.

In recent years, there has been a growing emphasis on the development of small molecule inhibitors that can selectively target specific biological pathways. The< strong>1-(3-Ethylamino-piperidin-1-yl)-ethanone structure aligns well with this trend, as it offers a scaffold that can be modified to enhance binding affinity and selectivity. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex molecules designed to interact with proteins involved in diseases such as cancer and neurodegenerative disorders.

One of the most compelling aspects of< strong>1-(3-Ethylamino-piperidin-1-yl)-ethanone is its versatility in chemical modification. The acetyl group provides a reactive site for further derivatization, allowing chemists to explore a wide range of analogues with tailored properties. This flexibility has enabled the synthesis of numerous derivatives that exhibit enhanced pharmacological profiles, including improved metabolic stability and reduced toxicity. Such modifications are essential for advancing a compound from an initial lead to a viable drug candidate.

The pharmacological potential of< strong>1-(3-Ethylamino-piperidin-1-yl)-ethanone has been explored in several preclinical studies. These investigations have revealed promising results regarding its ability to inhibit key enzymes and receptors implicated in various pathological conditions. For instance, studies have demonstrated its efficacy in reducing inflammation by modulating cytokine production and inhibiting the activity of inflammatory enzymes such as COX-2 and LOX. Additionally, preliminary data suggest that it may have neuroprotective properties, making it a candidate for treating conditions like Alzheimer's disease and Parkinson's disease.

The synthesis of< strong>1-(3-Ethylamino-piperidin-1-yl)-ethanone involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of key intermediates such as 3-ethylpiperidine derivatives, which are then coupled with acetylating agents under controlled conditions. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to ensure high yields and purity. These synthetic methodologies not only underscore the compound's accessibility but also showcase the advancements in synthetic organic chemistry that facilitate drug discovery efforts.

The role of computational chemistry in optimizing< strong>1-(3-Ethylamino-piperidin-1-yl)-ethanone derivatives cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding modes and affinities, allowing researchers to design more effective analogues with minimal experimental trial-and-error. By leveraging computational tools, scientists can rapidly screen large libraries of compounds and identify those most likely to interact favorably with biological targets. This approach has significantly accelerated the drug discovery process and has led to the identification of several high-value candidates for further development.

In conclusion, 1-(3-Ethylamino-piperidin-1-yl)-ethanone (CAS No. 1353957-15-9) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, combined with its versatility in chemical modification, make it an attractive scaffold for developing novel therapeutic agents. The growing body of preclinical data supporting its pharmacological activity further underscores its importance as a lead compound for future drug development efforts. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of medicinal chemistry innovation.